Cas no 2649014-08-2 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid
• CAS No: 2649014-08-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6485724
• PubChem ID: 165537668
• Update Time: 2025-06-07

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-2-methylbutanoic acid
• EN300-1509805
• 2649014-08-2

• Inchi： 1S/C28H28N2O5/c1-3-28(2,26(32)33)30-25(31)16-18-9-8-10-19(15-18)29-27(34)35-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-15,24H,3,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NBRUKWNEMUYCEC-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid

Introduction to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid (CAS No. 2649014-08-2)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid, identified by its CAS number 2649014-08-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid features a central phenyl ring substituted with an amino group, further modified by a methoxycarbonyl moiety linked to a fluorene derivative. This arrangement creates a highly versatile scaffold that can interact with various biological targets, making it a promising candidate for drug development. The presence of the fluorenyl group, in particular, is noteworthy as it has been extensively studied for its ability to enhance the solubility and bioavailability of therapeutic agents, thereby improving their pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid make it an attractive candidate for further investigation in these areas. For instance, the combination of the amino and methoxycarbonyl groups provides potential sites for hydrogen bonding and electrostatic interactions with biological targets, while the fluorenyl moiety offers enhanced stability and lipophilicity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The phenyl ring and its substituents can be engineered to selectively bind to specific proteins or enzymes involved in disease pathways. This specificity is crucial for minimizing side effects and maximizing therapeutic efficacy. Additionally, the fluorenyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity.

Recent studies have begun to explore the pharmacological potential of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid in preclinical models. Initial findings suggest that this compound exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The ability to interact with multiple targets simultaneously makes it a valuable tool for understanding complex disease mechanisms and developing multi-targeted therapeutics.

The synthesis of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with relative ease. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have significantly streamlined the process, enabling rapid exploration of structural variations.

The role of computational chemistry in the study of CAS No. 2649014-08-2 cannot be overstated. Molecular modeling and simulation techniques allow researchers to predict the behavior of this compound in various biological environments without the need for extensive experimental testing. These computational approaches can provide insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process.

As interest in personalized medicine grows, compounds like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylbutanoic acid are becoming increasingly relevant. Their unique structural features and biological activities make them ideal candidates for developing tailored treatments that address individual patient needs. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapy, researchers are exploring ways to enhance the therapeutic potential of these compounds further.

The future prospects for CAS No. 2649014-08-2 are bright, with ongoing research aimed at uncovering new applications and refining its pharmacological properties. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that effectively target these processes. The combination of innovative synthetic strategies, computational modeling, and preclinical studies ensures that CAS No. 2649014-08-2 will remain at the forefront of pharmaceutical research for years to come.